Cas no 1428374-43-9 (dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine)

• Product Name: dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine
• CAS No: 1428374-43-9
• MF: C₁₅H₂₁F₃N₂O₂S₂
• MW: 382.464651823044
• CID: 5365906
• Update Time: 2025-10-29

dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• Hexahydro-N,N-dimethyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]-1,4-thiazepine-3-methanamine
• dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine

• Inchi： 1S/C15H21F3N2O2S2/c1-19(2)10-13-11-23-9-3-8-20(13)24(21,22)14-6-4-12(5-7-14)15(16,17)18/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： PJIIKWJVLXTQEP-UHFFFAOYSA-N
• SMILES： S1CCCN(S(C2=CC=C(C(F)(F)F)C=C2)(=O)=O)C(CN(C)C)C1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.7±55.0 °C(Predicted)
• pka: 9.35±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine

Professional Introduction to Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine and CAS No. 1428374-43-9

Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine is a highly specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by the CAS number 1428374-43-9, has garnered attention due to its unique chemical structure and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a thiazepan core makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The chemical structure of Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine consists of a complex arrangement of functional groups that contribute to its distinct properties. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the compound's pharmacological profile. Additionally, the thiazepan scaffold is a well-documented pharmacophore in drug discovery, often associated with bioactivities such as anticonvulsant and anti-inflammatory effects.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiazepan derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine, with its unique structural features, is being investigated for its potential role in addressing unmet medical needs. The combination of the trifluoromethyl group and the thiazepan core suggests that this compound may exhibit enhanced efficacy and selectivity compared to existing treatments.

The synthesis of Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecules with high fidelity. The synthesis of the thiazepan core also demands expertise in heterocyclic chemistry, ensuring that the desired structural framework is achieved.

Evaluation of Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine has been conducted through various biochemical and pharmacological assays. These studies aim to elucidate its mechanism of action and assess its potential as a lead compound for drug development. Preliminary results indicate that this compound exhibits interesting bioactivities that warrant further investigation. Specifically, it has shown promise in modulating key signaling pathways involved in inflammation and neurodegeneration.

The impact of the trifluoromethyl group on the pharmacokinetic properties of Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine is another area of active research. This group is known to improve lipophilicity and oral bioavailability, which are critical factors for drug efficacy. By optimizing the placement and configuration of this moiety within the molecule, researchers can enhance its pharmacokinetic profile, making it more suitable for therapeutic use.

The role of the thiazepan scaffold in determining the biological activity of Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine cannot be overstated. This scaffold has been extensively studied for its ability to interact with various protein targets, including enzymes and receptors involved in disease pathways. The structural flexibility of thiazepans allows them to adopt multiple conformations, which can be exploited to optimize binding interactions with biological targets.

In conclusion, Dimethyl({4-[4-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine represents a significant advancement in pharmaceutical research. Its unique combination of structural features makes it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.